N-(1-Bicyclo[2.2.1]heptanylmethyl)prop-2-enamide

• IUPAC Name: N-(1-bicyclo[2.2.1]heptanylmethyl)prop-2-enamide
• InChI: InChI=1S/C11H17NO/c1-2-10(13)12-8-11-5-3-9(7-11)4-6-11/h2,9H,1,3-8H2,(H,12,13)
• InChI Key: ZQXPCCAJVPLEEJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC12CCC(C1)CC2
• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol

Description

“N-(1-Bicyclo[2.2.1]heptanylmethyl)prop-2-enamide” is a compound with the molecular formula C11H17NO. The bicyclo[2.2.1]heptane part of the molecule is also known as norbornane, which is an organic compound and a saturated hydrocarbon with the chemical formula C7H12.

Molecular Structure Analysis

The carbon skeleton of norbornane is derived from a cyclohexane ring with a methylene bridge in the 1,4- position, making it a bridged bicyclic compound. The specific molecular structure of “N-(1-Bicyclo[2.2.1]heptanylmethyl)prop-2-enamide” would include this bicyclic structure along with the prop-2-enamide group, but detailed structural analysis is not available in the search results.

Scientific Research Applications

Intermediates in Asymmetric Hydrogenation

Compounds structurally related to N-(1-Bicyclo[2.2.1]heptanylmethyl)prop-2-enamide have been explored as intermediates in asymmetric hydrogenation processes. For instance, the hydrogenation of bicyclic structures has been shown to produce complexes with enamide compounds, indicating their potential utility in catalytic asymmetric synthesis (Brown, Chaloner, Glaser, & Geresh, 1980).

Catalytic Asymmetric Synthesis

N-Acyl enamides, closely related to the compound of interest, have demonstrated extensive utility in catalytic asymmetric C-C bond-forming processes. This includes a range of reactions such as aza-ene, Michael, and Friedel–Crafts reactions, showcasing the importance of such structures in constructing valuable chiral amine building blocks for organic synthesis (Reeves et al., 2012).

Polymer Science

The study of bicyclic structures extends into polymer science, where polyimides derived from bicyclo[2.2.1]heptane-related anhydrides have shown remarkable solubility and thermal properties. This suggests potential applications of similar bicyclic compounds in developing advanced polymeric materials (Yamada, Kusama, Matsumoto, & Kurosaki, 1993).

Drug Discovery Building Blocks

Compounds within the same family as N-(1-Bicyclo[2.2.1]heptanylmethyl)prop-2-enamide are being investigated as building blocks in drug discovery. For example, 2-azabicyclo[3.2.0]heptanes, produced from photochemical cyclization of acetophenone enamides, serve as advanced intermediates for constructing conformationally restricted analogs of bioactive molecules (Druzhenko et al., 2018).

Potassium Channel Modulators

N-Aryl-bicyclo[2.2.1]heptane-2-carboxamides have been identified as selective modulators for KCNQ2 and KCNQ4 potassium channels. This highlights the therapeutic potential of bicyclic carboxamide derivatives in modulating neuronal activity, which could be relevant to the compound (Yu et al., 2011).